Cas no 1637399-27-9 ((1S,4S)-7-fluoro-2-oxa-5-azabicyclo[2.2.1]heptane;hydrochloride)

• Product Name: (1S,4S)-7-fluoro-2-oxa-5-azabicyclo[2.2.1]heptane;hydrochloride
• CAS No: 1637399-27-9
• MF: C₅H₉ClFNO
• MW: 153.582463979721
• MDL: MFCD30802635
• CID: 4611891
• Update Time: 2025-05-30

(1S,4S)-7-fluoro-2-oxa-5-azabicyclo[2.2.1]heptane;hydrochloride Chemical and Physical Properties

Names and Identifiers

• (1S,4S)-7-fluoro-2-oxa-5-azabicyclo[2.2.1]heptane hydrochloride
• (1S,4S)-7-fluoro-2-oxa-5-azabicyclo[2.2.1]heptane;hydrochloride

• MDL： MFCD30802635
• Inchi： 1S/C5H8FNO.ClH/c6-5-3-2-8-4(5)1-7-3;/h3-5,7H,1-2H2;1H/t3-,4-,5?;/m0./s1
• InChI Key： RPAVWZQYNNPQKX-BYAQWBGLSA-N
• SMILES： FC1([H])[C@@H]2CN[C@H]1CO2.Cl

Additional information on (1S,4S)-7-fluoro-2-oxa-5-azabicyclo[2.2.1]heptane;hydrochloride

Introduction to (1S,4S)-7-fluoro-2-oxa-5-azabicyclo[2.2.1]heptane;hydrochloride (CAS No. 1637399-27-9)

Compound with the chemical name (1S,4S)-7-fluoro-2-oxa-5-azabicyclo[2.2.1]heptane;hydrochloride (CAS No. 1637399-27-9) represents a significant advancement in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its complex bicyclic structure and unique stereochemistry, has garnered considerable attention due to its potential applications in drug development and therapeutic interventions.

The molecular framework of (1S,4S)-7-fluoro-2-oxa-5-azabicyclo[2.2.1]heptane;hydrochloride consists of a bicyclic system featuring a seven-membered ring with an oxygen and an azacyclopropane moiety integrated into its structure. The presence of a fluoro substituent at the 7-position introduces additional electronic and steric influences, which can modulate the compound's biological activity and pharmacokinetic properties. The hydrochloride salt form enhances the compound's solubility and stability, making it more suitable for various pharmaceutical formulations.

Recent studies have highlighted the importance of stereochemistry in the design of bioactive molecules. The specific configuration of (1S,4S)-7-fluoro-2-oxa-5-azabicyclo[2.2.1]heptane;hydrochloride, particularly the (1S,4S) arrangement, plays a crucial role in determining its interaction with biological targets. This stereochemical specificity has been shown to influence binding affinity, metabolic stability, and overall efficacy in preclinical models.

In the realm of drug discovery, the fluoro-substituted bicyclic scaffolds have emerged as privileged structures due to their ability to enhance metabolic stability and binding interactions with biological receptors. The incorporation of a fluorine atom into the molecular architecture can lead to improved pharmacological profiles, including increased bioavailability and reduced susceptibility to enzymatic degradation. These attributes make (1S,4S)-7-fluoro-2-oxa-5-azabicyclo[2.2.1]heptane;hydrochloride a promising candidate for further exploration in medicinal chemistry.

Current research in this area is focused on leveraging computational methods and high-throughput screening techniques to identify novel derivatives of this compound with enhanced therapeutic potential. Computational modeling has been instrumental in predicting the binding modes of (1S,4S)-7-fluoro-2-oxa-5-azabicyclo[2.2.1]heptane;hydrochloride with target proteins, providing insights into its mechanism of action and guiding the design of next-generation analogs.

The azabicyclopropane core present in (1S,4S)-7-fluoro-2-oxa-5-azabicyclo[2.2.1]heptane;hydrochloride is known for its ability to engage in favorable interactions with biological targets such as enzymes and receptors. This structural motif has been explored in various therapeutic areas, including central nervous system disorders and inflammation-related conditions. The unique conformational flexibility offered by the bicyclic system allows for precise tuning of pharmacological properties, making it an attractive scaffold for drug design.

Advances in synthetic methodologies have enabled the efficient preparation of complex molecules like (1S,4S)-7-fluoro-2-oxa-5-azabicyclo[2.2.1]heptane;hydrochloride, facilitating rapid exploration of its pharmacological potential. Techniques such as transition-metal-catalyzed cycloadditions and asymmetric synthesis have been particularly valuable in constructing the intricate cyclic framework while maintaining high enantioselectivity.

The hydrochloride salt form of this compound not only improves its physicochemical properties but also enhances its compatibility with various pharmaceutical delivery systems. This formulation allows for greater flexibility in drug administration routes, including oral and parenteral formulations, broadening its potential therapeutic applications.

Ongoing clinical trials are evaluating the efficacy and safety of derivatives inspired by (1S,4S)-7-fluoro-2-oxa-5-azabicyclo[2.2.1]heptane;hydrochloride in treating various diseases. Preliminary results suggest promising outcomes in conditions such as pain management and inflammatory disorders, underscoring the compound's potential as a lead molecule for future drug development.

The integration of machine learning and artificial intelligence into drug discovery pipelines has accelerated the identification of novel compounds like (1S,4S)-7-fluoro-2-oxa...